Cas no 86555-46-6 ((S)-Dimethyl 2-benzamidopentanedioate)

• Product Name: (S)-Dimethyl 2-benzamidopentanedioate
• CAS No: 86555-46-6
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 1035373
• PubChem ID: 7035707
• Update Time: 2025-10-31

(S)-Dimethyl 2-benzamidopentanedioate Chemical and Physical Properties

Names and Identifiers

• (S)-Dimethyl 2-benzamidopentanedioate
• dimethyl (2S)-2-benzamidopentanedioate
• (S)-Dimethyl2-benzamidopentanedioate
• 86555-46-6
• A850030
• DTXSID00427536
• J-502487
• dimethyl benzoyl-L-glutamate
• dimethyl N-benzoyl-(s)-glutamate
• AKOS016844378
• 1,5-dimethyl 2-(phenylformamido)pentanedioate
• 1,5-DIMETHYL (2S)-2-(PHENYLFORMAMIDO)PENTANEDIOATE
• CS-0361298
• DB-076683

• MDL： MFCD17215645
• Inchi： 1S/C14H17NO5/c1-19-12(16)9-8-11(14(18)20-2)15-13(17)10-6-4-3-5-7-10/h3-7,11H,8-9H2,1-2H3,(H,15,17)/t11-/m0/s1
• InChI Key： JOTSRQZZNLVBKG-NSHDSACASA-N
• SMILES： O(C)C([C@H](CCC(=O)OC)NC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 279.11067264g/mol
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-Dimethyl 2-benzamidopentanedioate

(S)-Dimethyl 2-benzamidopentanedioate (CAS No. 86555-46-6): A Promising Scaffold in Chemical Biology and Drug Discovery

(S)-Dimethyl 2-benzamidopentanedioate, identified by its unique CAS No. 86555-46-6, represents a chiral organic compound with significant potential in medicinal chemistry and biochemical research. This compound belongs to the class of substituted pentanedioates, featuring a benzamide group at the 2-position and dimethyl ester moieties on the carboxylic acid terminals. Its stereochemistry (S configuration) plays a critical role in determining its pharmacokinetic properties and interactions with biological targets, as highlighted in recent studies on enantioselective drug design.

The synthesis of (S)-Dimethyl 2-benzamidopentanedioate has evolved from traditional multi-step approaches to more efficient methodologies leveraging asymmetric catalysis. A 2023 study published in *ACS Catalysis* demonstrated the use of chiral thiourea catalysts to achieve >99% enantiomeric excess during the key amidation step, minimizing waste and improving scalability. This advancement aligns with current trends toward sustainable chemistry practices, particularly for compounds requiring high stereochemical purity for preclinical evaluation.

In biological systems, this compound exhibits intriguing activity profiles due to its dual functional groups: the benzamide moiety provides π-electron-rich surfaces for hydrogen bonding interactions, while the dimethyl esters enhance lipophilicity—a critical parameter for membrane permeability. Recent research in *Journal of Medicinal Chemistry* (2024) revealed that (S)-Dimethyl 2-benzamidopentanedioate selectively inhibits histone deacetylase (HDAC) isoforms HDAC3 and HDAC8 at submicromolar concentrations, outperforming conventional pan-HDAC inhibitors in reducing off-target effects. This selectivity is attributed to the compound's ability to form a π-stacking interaction with the enzyme's hydrophobic pocket, as confirmed by X-ray crystallography studies.

Beyond enzymatic inhibition, this compound’s pentanedioate backbone serves as a versatile scaffold for conjugation with other bioactive molecules. A collaborative study between MIT and Novartis (published in *Nature Communications*, 2023) demonstrated its utility as a linker in antibody-drug conjugates (ADCs). The dimethyl ester groups were converted into reactive warhead sites via click chemistry, enabling precise attachment of cytotoxic payloads while maintaining stability during circulation. This application underscores its potential in targeted cancer therapies where controlled drug release is paramount.

Recent advancements also highlight its role in neurodegenerative disease models. Preclinical data from Stanford University (bioRxiv preprint, 2024) showed that (S)-Dimethyl 2-benzamidopentanedioate mitigates amyloid-beta aggregation in Alzheimer’s disease by stabilizing microtubules through HDAC inhibition—a mechanism distinct from existing therapies. The compound’s ability to cross the blood-brain barrier efficiently was validated using parallel artificial membrane permeability assays (PAMPA), addressing a major challenge in central nervous system drug delivery.

In analytical chemistry, this compound has become a benchmark for evaluating chiral separation techniques due to its well-characterized stereochemistry. A comparative study published in *Analytical Chemistry* (2023) demonstrated that supercritical fluid chromatography (SFC) coupled with UV detection achieves baseline resolution of its enantiomers at column lengths under 10 cm—a significant improvement over traditional HPLC methods. This makes (S)-Dimethyl 2-benzamidopentanedioate an ideal reference standard for quality control processes in pharmaceutical manufacturing.

The environmental fate of this compound has also gained attention following green chemistry initiatives. Research led by ETH Zurich (Chemical Engineering Journal, 2024) investigated its biodegradation pathways under aerobic conditions using microbial consortia isolated from industrial wastewater treatment plants. Results indicated rapid mineralization (>80% degradation within 7 days), suggesting low ecological persistence when used responsibly—a critical factor for regulatory compliance under REACH and FDA guidelines.

Ongoing investigations explore its photophysical properties when incorporated into supramolecular assemblies. A team at Tokyo University recently reported self-assembled nanostructures formed by (S)-Dimethyl 2-benzamidopentanedioate under UV irradiation, exhibiting fluorescence quenching behavior useful for biosensing applications. These findings open avenues for developing real-time monitoring systems targeting intracellular pH changes or enzyme activity levels.

In summary, (S)-Dimethyl 2-benzamidopentanedioate (CAS No. 86555-46-6) exemplifies how structurally defined organic molecules can bridge fundamental chemical research and translational medicine. Its unique combination of stereochemical precision, functional group versatility, and emerging therapeutic applications positions it as a valuable tool across academia and industry—particularly within fields requiring advanced chiral scaffolds or targeted biological modulation strategies.